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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492 Get Quote

CAS Number: 35112-53-9

This technical guide provides an in-depth overview of barium thiosulfate, a compound with

diverse applications in research and potential, though less explored, avenues in drug

development. This document details its chemical and physical properties, experimental

protocols for its synthesis and analysis, and explores the biological significance of its

constituent ions, offering insights for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
Barium thiosulfate (BaS₂O₃) is an inorganic salt that primarily exists as a white crystalline

monohydrate (BaS₂O₃·H₂O).[1] It is characterized by its low solubility in water and insolubility in

ethanol.[1] The compound is known to be toxic, a characteristic of soluble barium compounds.

[2]

Quantitative Data Summary
The key quantitative properties of barium thiosulfate are summarized in the table below for

easy reference and comparison.
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Property Value References

CAS Number 35112-53-9 [3][4]

Molecular Formula BaS₂O₃ [3]

Molecular Weight 249.46 g/mol [3][5]

Appearance White crystalline powder [1]

Solubility in Water 0.25 g / 100 mL at 15°C [1]

Decomposition Temperature

Decomposes at approximately

228°C to form barium sulfate,

sulfur, and sulfur dioxide.

Loses water of hydration at

110°C.

[1]

Density 3.45 g/cm³ [6]

Experimental Protocols
Synthesis of Barium Thiosulfate Monohydrate
A common and straightforward method for the laboratory synthesis of barium thiosulfate
monohydrate is through a precipitation reaction involving a soluble barium salt and a soluble

thiosulfate salt.[7]

Materials:

Barium chloride dihydrate (BaCl₂·2H₂O)

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O)

Distilled water

95% Ethanol

Beakers

Stirring rod or magnetic stirrer
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Suction filtration apparatus (Buchner funnel, filter flask, vacuum source)

Filter paper

Procedure:

Prepare a solution of barium chloride by dissolving 35 g of barium chloride dihydrate in 100

mL of distilled water in a beaker.[8]

In a separate beaker, prepare a solution of sodium thiosulfate by dissolving 35.5 g of sodium

thiosulfate pentahydrate in it.[8]

Slowly add the sodium thiosulfate solution to the barium chloride solution while continuously

stirring. A white precipitate of barium thiosulfate monohydrate will form immediately.[8]

Continue stirring the mixture for a few minutes to ensure the reaction goes to completion.[8]

Set up the suction filtration apparatus.

Filter the precipitate under suction and wash it three times with 20 mL portions of ice-cold

water to remove soluble impurities like sodium chloride.[8]

Finally, wash the precipitate with a similar portion of 95% ethanol to aid in drying.[8]

Dry the collected barium thiosulfate monohydrate in air. The expected yield is

approximately 95%.[8]

Purity Assessment
The purity of the synthesized barium thiosulfate can be assessed using several analytical

techniques:

X-ray Diffraction (XRD): To confirm the crystalline structure and phase purity of the

compound.[7]

Thermogravimetric Analysis (TGA): To determine the water of hydration content and the

decomposition temperature.[7]
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Iodometric Titration: This classical chemical method can be used to quantify the thiosulfate

content, thereby assessing the purity.[7]

Biological Significance and Potential Signaling
Pathways
While barium thiosulfate itself is not directly implicated in specific signaling pathways, its

constituent ions, barium (Ba²⁺) and thiosulfate (S₂O₃²⁻), have distinct and important biological

roles. Understanding these individual contributions is crucial for assessing the compound's

potential biological effects and therapeutic applications.

The Role of the Thiosulfate Anion
The thiosulfate anion is a key player in sulfur metabolism and cellular redox homeostasis,

primarily through the action of the mitochondrial enzyme thiosulfate sulfurtransferase (TST),

also known as rhodanese.[9][10] TST catalyzes the transfer of a sulfur atom from thiosulfate to

various acceptors, influencing several critical cellular processes.[11]
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Dysregulation of TST has been linked to various pathologies, including metabolic disorders,

neurological diseases, and cardiovascular conditions, highlighting its potential as a therapeutic

target.[11] Sodium thiosulfate is an FDA-approved drug that has demonstrated antioxidant and

anti-inflammatory effects in preclinical models.[11]

The Role of the Barium Cation
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The barium cation (Ba²⁺) is known to interact with and block various types of potassium (K⁺)

channels, and it can also permeate and interact with calcium (Ca²⁺) channels.[12][13][14]

These interactions can have significant effects on excitable cells like neurons and muscle cells.
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The ability of barium to substitute for calcium in some cellular processes, such as triggering

neurotransmitter release, but not others, makes it a useful tool for dissecting calcium-

dependent signaling pathways in research.[15]

Applications in Research and Drug Development
Current Research Applications
Barium thiosulfate has established applications in several areas of scientific research:

Analytical Chemistry: Used as a precipitating agent for the determination of sulfate and

certain heavy metals.

Radiochemistry: Employed in the separation of radioactive isotopes, particularly barium and

radium.
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Potential in Drug Development
While direct applications of barium thiosulfate in drug development are not well-documented,

its properties and those of its constituent ions suggest potential areas for exploration:

Contrast Agents: Barium sulfate is a well-known X-ray contrast agent.[16] Barium
thiosulfate's insolubility and high barium content could make it a candidate for similar

applications, potentially with different pharmacokinetic properties. Research into barium-

based contrast agents for micro-CT imaging is ongoing.[17][18]

Drug Delivery: The development of barium sulfate nanoparticles for drug delivery is an active

area of research.[19] The thiosulfate moiety could potentially be functionalized to attach

therapeutic molecules, creating a theranostic agent.

Modulation of Ion Channels: Given the well-established effects of barium ions on potassium

and calcium channels, barium thiosulfate could serve as a starting point for developing

novel ion channel modulators. However, its toxicity would need to be carefully managed,

likely through formulation strategies that control the release of barium ions.

Safety and Handling
Barium thiosulfate is classified as harmful if swallowed or inhaled.[4] As with all soluble

barium compounds, it should be handled with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, in a well-ventilated area.[2] In case of contact

with skin, wash thoroughly with soap and water. If inhaled, move to fresh air. If swallowed, seek

immediate medical attention.

Conclusion
Barium thiosulfate is a compound with well-defined chemical and physical properties and

established synthesis protocols. While its current applications are primarily in analytical and

radiochemistry, a deeper understanding of the distinct biological roles of the barium and

thiosulfate ions opens up intriguing possibilities for its use in biomedical research and drug

development. Further investigation into its biocompatibility, formulation into nanoparticles, and

targeted delivery could unlock its potential as a contrast agent, a component of drug delivery

systems, or a tool for studying ion channel function. This guide provides a solid foundation for
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researchers and drug development professionals to explore the multifaceted nature of barium
thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.appliedradiology.org/courses/4386%2FPDF%2FBracco_07-21_barium_CE.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8063604/
https://pubmed.ncbi.nlm.nih.gov/31630455/
https://pubmed.ncbi.nlm.nih.gov/31630455/
https://pubmed.ncbi.nlm.nih.gov/31630455/
https://www.researchgate.net/publication/379748050_Nephrolithiasis_in_Renal_Tubular_Acidosis_Pathophysiology_Diagnosis_and_Management_Strategies/fulltext/6617f6c339e7641c0bacf505/Nephrolithiasis-in-Renal-Tubular-Acidosis-Pathophysiology-Diagnosis-and-Management-Strategies.pdf
https://www.benchchem.com/product/b1580492#barium-thiosulfate-cas-number
https://www.benchchem.com/product/b1580492#barium-thiosulfate-cas-number
https://www.benchchem.com/product/b1580492#barium-thiosulfate-cas-number
https://www.benchchem.com/product/b1580492#barium-thiosulfate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

